3,4-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide

• IUPAC Name: 3,4-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H14Cl2N2O3/c1-11-2-7-19-17(8-11)25-21(28-19)14-10-13(4-6-18(14)26)24-20(27)12-3-5-15(22)16(23)9-12/h2-10,26H,1H3,(H,24,27)
• InChI Key: BZIBDZDUDGINMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)NC(=O)C4=CC(=C(C=C4)Cl)Cl)O
• Molecular Formula: C21H14Cl2N2O3
• Molecular Weight: 413.2 g/mol

Description

3,4-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide involves the inhibition of the activity of certain enzymes, including topoisomerase II and histone deacetylase. These enzymes are involved in various cellular processes, including DNA replication and gene expression. By inhibiting their activity, this compound disrupts these processes, leading to the inhibition of cancer cell growth and the reduction of inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3,4-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide has various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, while also reducing the production of inflammatory cytokines. Additionally, this compound has been shown to increase the expression of certain genes involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,4-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide in lab experiments is its high potency and selectivity towards cancer cells. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are various future directions for the research on 3,4-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide. One potential direction is the development of novel formulations to improve its solubility and bioavailability. Additionally, further studies are needed to investigate its potential applications in other diseases, such as neurodegenerative diseases and autoimmune disorders. Finally, the development of more potent and selective analogs of this compound could lead to the discovery of new and effective cancer therapies.
In conclusion, 3,4-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is a promising compound with potential applications in cancer treatment and other diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Further research is needed to explore its full potential and develop more effective therapies.

Scientific Research Applications

3,4-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.